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Compound of Interest

Compound Name: Scutebarbatine X

Cat. No.: B15609915

Get Quote

For Immediate Release

As a trusted partner in research and development, we are committed to providing

comprehensive safety information that extends beyond the point of sale. This document

outlines the essential procedures for the proper disposal of Scutebarbatine X, a neo-

clerodane diterpenoid isolated from Scutellaria barbata. Due to its cytotoxic properties,

Scutebarbatine X is classified as a hazardous substance and requires specialized handling

and disposal to ensure the safety of laboratory personnel and the environment.

While a specific Safety Data Sheet (SDS) for Scutebarbatine X is not currently available, the

following guidelines are based on best practices for the disposal of cytotoxic compounds.

Researchers must also consult and adhere to all local, state, and federal regulations regarding

hazardous waste disposal.

Chemical and Physical Properties
A clear understanding of the substance's properties is fundamental to safe handling and

disposal.
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Property Value

CAS Number 1312716-26-9

Molecular Formula C₃₄H₃₈N₂O₁₀

Molecular Weight 634.67 g/mol

Appearance Powder

Biological Activity Anti-inflammatory, Anti-tumor[1][2]

Solubility
Soluble in Chloroform, Dichloromethane, Ethyl

Acetate, DMSO, Acetone

Personal Protective Equipment (PPE)
Prior to handling Scutebarbatine X in any form (pure substance, solutions, or contaminated

materials), all personnel must be equipped with the appropriate personal protective equipment.

PPE Category Item Specification

Hand Protection Gloves

Chemical-resistant, disposable

(e.g., nitrile). Double-gloving is

recommended.

Body Protection Lab Coat
Disposable, solid-front, back-

closing gown.

Eye Protection Safety Goggles
ANSI Z87.1 certified, providing

splash protection.

Respiratory Protection Respirator

An N95 or higher-level

respirator should be used

when handling the powder

form to prevent inhalation.

Step-by-Step Disposal Procedure
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The proper disposal of Scutebarbatine X and any materials that have come into contact with it

is critical. All waste generated must be treated as hazardous cytotoxic waste.

1. Segregation of Waste:

Immediately segregate all Scutebarbatine X waste from non-hazardous laboratory waste.

This includes unused or expired product, solutions, contaminated labware (e.g., pipette tips,

vials, flasks), and contaminated PPE.

2. Waste Collection:

Solid Waste: Place all solid waste, including contaminated gloves, gowns, and labware, into

a designated, leak-proof, and puncture-resistant hazardous waste container. This container

should be clearly labeled as "Cytotoxic Waste" and/or "Hazardous Waste" and display the

appropriate hazard symbols. These containers are often color-coded purple or red.

Liquid Waste: Collect all liquid waste containing Scutebarbatine X in a dedicated, sealed,

and shatter-proof container. This container must also be clearly labeled as "Cytotoxic Liquid

Waste" and include the chemical name. Do not mix with other solvent waste streams unless

explicitly permitted by your institution's environmental health and safety (EHS) office.

Sharps: Any sharps (needles, scalpels, etc.) contaminated with Scutebarbatine X must be

placed in a designated, puncture-proof sharps container that is also labeled as "Cytotoxic

Sharps."

3. Decontamination of Laboratory Equipment:

All non-disposable equipment (e.g., glassware, magnetic stirrers, spatulas) that has been in

contact with Scutebarbatine X must be decontaminated before reuse or general cleaning.

Decontamination Procedure:

Prepare a decontamination solution, such as a high-pH detergent or a 10% bleach

solution.

Carefully wash the equipment with the decontamination solution.
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Rinse thoroughly with water.

Perform a final rinse with a suitable solvent (e.g., ethanol or isopropanol) to aid in drying

and remove any residual bleach.

All cleaning materials (wipes, etc.) must be disposed of as cytotoxic solid waste.

4. Final Disposal:

All collected cytotoxic waste must be disposed of through a licensed hazardous waste

management company.

The primary method for the destruction of cytotoxic waste is high-temperature incineration.

Never dispose of Scutebarbatine X down the drain or in the regular trash.

Contact your institution's EHS office to arrange for the pickup and disposal of your cytotoxic

waste containers.

Experimental Protocols
Decontamination of a Contaminated Work Surface (e.g., Fume Hood):

Preparation: Ensure you are wearing the full complement of PPE.

Containment: If there is a spill, cover it with absorbent pads, starting from the outside and

working inwards.

Initial Cleaning: Carefully wipe the entire work surface with a disposable towel soaked in a

high-pH detergent solution.

Decontamination: Wipe the surface with a fresh towel soaked in a 10% bleach solution. Allow

for a contact time of at least 10 minutes.

Rinsing: Wipe the surface with a towel soaked in sterile water to remove any bleach residue.

Final Wipe-Down: Wipe the surface with a towel soaked in 70% isopropanol.
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Disposal: All cleaning materials must be disposed of as solid cytotoxic waste.

Visual Guidance
To further clarify the disposal workflow, the following diagrams illustrate the key decision-

making processes and pathways.
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Waste Generation Segregation & Collection

Final Disposal

Scutebarbatine X Used in Experiment

Solid Waste (PPE, Labware)

Liquid Waste (Solutions)

Sharps Waste

Purple/Red Cytotoxic Solid Waste Container

Labeled Cytotoxic Liquid Waste Container

Labeled Cytotoxic Sharps Container

Arrange Pickup with EHS High-Temperature Incineration by Licensed Vendor
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Contaminated Equipment/Surface

Don Appropriate PPE

Initial Cleaning with Detergent

Decontaminate with 10% Bleach Solution (10 min contact)

Dispose of all cleaning materials as cytotoxic waste

Used wipesRinse with Sterile Water

Used wipes

Final Rinse with 70% Isopropanol Used wipes

Used wipes

Decontaminated Item Ready for Reuse/General Cleaning

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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